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Compound of Interest

Compound Name: 2-(2-Bromoethyl)naphthalene

Cat. No.: B183722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-Bromoethyl)naphthalene, a

key chemical intermediate in organic synthesis. It covers its chemical identity, synthesis, and

physicochemical properties, with a focus on its relevance to drug discovery and development.

Chemical Identity
The compound 2-(2-Bromoethyl)naphthalene is a substituted naphthalene derivative. Its

structure consists of a naphthalene ring with a 2-bromoethyl group attached at the 2-position.

Identifier Value

IUPAC Name 2-(2-Bromoethyl)naphthalene

CAS Number 2086-62-6[1][2]

Molecular Formula C₁₂H₁₁Br

Molecular Weight 235.12 g/mol

Canonical SMILES C1=CC=C2C=C(C=CC2=C1)CCBr

InChI Key DNJYJMDQLURVBB-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data
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Quantitative data for 2-(2-Bromoethyl)naphthalene and its closely related isomers and

precursors are crucial for its identification and characterization in a laboratory setting.

Table 2.1: Physical Properties

Property Value Notes

Appearance White to cream solid
For related compound 2-

(Bromomethyl)naphthalene.

Melting Point 53-56 °C
For the related compound 2-

Bromonaphthalene.

Boiling Point 150-170 °C at 16 mmHg
For the related compound 2-

(Bromomethyl)naphthalene.

Table 2.2: Spectroscopic Data for Naphthalene Derivatives

Compound
¹H NMR (CDCl₃, δ in

ppm)

¹³C NMR (CDCl₃, δ

in ppm)

Mass Spectrometry

(m/z)

2-

(Bromomethyl)naphth

alene

7.81 (m), 7.48 (m),

4.64 (s, 2H)[3][4]

135.2, 133.2, 132.9,

128.5, 128.0, 127.8,

126.5, 126.3, 125.9,

34.1[3]

M⁺: 220/222, [M-Br]⁺:

141[3]

2-Bromonaphthalene

7.98 (s, 1H), 7.78 (d,

1H), 7.72 (d, 1H), 7.68

(d, 1H), 7.53 (t, 1H),

7.48 (t, 1H), 7.46 (t,

1H)[5][6]

134.4, 132.7, 129.7,

128.3, 127.8, 127.7,

126.9, 126.3, 121.3[5]

[7]

M⁺: 206/208, [M-Br]⁺:

127[5][8]

1-

(Bromomethyl)naphth

alene

8.14 (d, 1H), 7.86 (d,

1H), 7.81 (d, 1H), 7.59

(t, 1H), 7.51 (m, 2H),

7.38 (t, 1H), 4.93 (s,

2H)[9]

Not readily available Not readily available
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Note: Spectroscopic data for 2-(2-Bromoethyl)naphthalene is not extensively detailed in

publicly available literature. The data for closely related compounds are provided for reference.

Synthesis and Experimental Protocols
2-(2-Bromoethyl)naphthalene is typically synthesized from 2-(naphthalen-2-yl)ethanol. The

conversion of the primary alcohol to an alkyl bromide can be achieved using various

brominating agents.

Protocol 3.1: Synthesis of 2-(2-Bromoethyl)naphthalene from 2-(naphthalen-2-yl)ethanol

using Phosphorus Tribromide (PBr₃)

This method involves the reaction of the corresponding alcohol with phosphorus tribromide, a

common and effective way to produce primary and secondary alkyl bromides.

Materials:

2-(naphthalen-2-yl)ethanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether or dichloromethane

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve 2-(naphthalen-2-yl)ethanol in anhydrous diethyl ether in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon) and cool the solution in an ice bath to 0 °C.

Slowly add phosphorus tribromide (approximately 0.33 to 0.5 equivalents) dropwise to the

stirred solution.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Carefully quench the reaction by slowly adding it to ice-cold water.

Separate the organic layer and wash it sequentially with cold water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 2-(2-Bromoethyl)naphthalene.

Purify the product by column chromatography on silica gel if necessary.

Protocol 3.2: Synthesis of 2-Bromonaphthalene from β-Naphthol

For context and as a reference for bromination on the naphthalene ring system, the synthesis

of 2-bromonaphthalene from β-naphthol is provided.[10]

Materials:

β-naphthol

Triphenylphosphine

Bromine

Acetonitrile

Pentane

20% Sodium hydroxide solution

Anhydrous magnesium sulfate

Procedure:

In a three-necked round-bottomed flask, dissolve triphenylphosphine (0.55 mole) in

acetonitrile (125 ml) and cool in an ice bath.[10]
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Add bromine (88 g) dropwise over 20-30 minutes.[10]

Remove the ice bath and add a solution of β-naphthol (0.50 mole) in acetonitrile (100 ml).

[10]

Heat the mixture to 60-70°C for at least 30 minutes.[10]

Distill off the acetonitrile under reduced pressure.[10]

Raise the temperature of the reaction mixture to 340°C until the evolution of hydrogen

bromide ceases.[10]

Cool the mixture to approximately 100°C and pour it into a beaker to cool to room

temperature.[10]

Add pentane (300 ml) and break up the resulting solid.[10]

Filter the solid and wash it with pentane.[10]

Combine the pentane filtrates, wash with 20% sodium hydroxide, and dry over anhydrous

magnesium sulfate.[10]

Purify the product by passing it through an alumina column and removing the pentane under

reduced pressure to yield 2-bromonaphthalene.[10]

Applications in Drug Discovery and Organic
Synthesis
2-(2-Bromoethyl)naphthalene serves as a valuable intermediate in the synthesis of more

complex molecules, particularly in the pharmaceutical and materials science sectors. The

bromoethyl group is a versatile functional handle for introducing the naphthyl moiety into a

target structure through nucleophilic substitution reactions.

Naphthalene derivatives, in general, are known to exhibit a wide range of biological activities,

including anticancer, antimicrobial, and anti-inflammatory properties. While specific biological

data for 2-(2-Bromoethyl)naphthalene is not extensively documented in public literature, its
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structural motif is present in various biologically active compounds. For instance, naphthalene-

containing compounds have been investigated as potential anticancer agents.

The general workflow for utilizing an intermediate like 2-(2-Bromoethyl)naphthalene in a drug

discovery context is outlined below.

Synthesis & Modification Screening & Evaluation Preclinical Development

2-(2-Bromoethyl)naphthalene Reaction with Nucleophile (e.g., Amine, Phenol) Library of Naphthalene Derivatives High-Throughput Screening Hit Identification Lead Optimization ADMET Studies In Vivo Efficacy

Click to download full resolution via product page

Caption: General drug discovery workflow using a chemical intermediate.

Biological Activity and Signaling Pathways
While specific studies detailing the biological activity and associated signaling pathways of 2-
(2-Bromoethyl)naphthalene are limited, the broader class of naphthalene derivatives has

been extensively studied. For example, some naphthalene-based compounds have been

shown to induce apoptosis in cancer cells. It is important to note that the biological effects of

naphthalene itself have been studied, with some reports indicating potential for cytotoxicity and

genotoxicity, particularly in its metabolites. However, these studies do not provide specific data

for 2-(2-bromoethyl)naphthalene.

The synthesis of novel compounds for biological testing is a common practice in medicinal

chemistry. The workflow for such a synthesis is depicted below.
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Caption: General workflow for the synthesis and purification of a target compound.

Conclusion
2-(2-Bromoethyl)naphthalene is a valuable chemical intermediate with significant potential for

application in the synthesis of novel compounds for pharmaceutical and materials science

research. While direct biological data for this specific molecule is sparse, its utility as a building
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block for introducing the naphthyl moiety is well-established. This guide provides foundational

information to aid researchers in the synthesis, characterization, and potential application of

this compound in their research endeavors. Further investigation into the specific biological

activities of 2-(2-Bromoethyl)naphthalene and its derivatives is warranted to fully explore its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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